2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol

• IUPAC Name: 2,3,4-tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol
• InChI: InChI=1S/C29H34O5/c1-2-18-31-23-28(33-21-25-14-8-4-9-15-25)29(34-22-26-16-10-5-11-17-26)27(19-30)32-20-24-12-6-3-7-13-24/h2-17,27-30H,1,18-23H2
• InChI Key: PBGRBWYIGUUVHW-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(C(C(CO)OCC1=CC=CC=C1)OCC2=CC=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C29H34O5
• Molecular Weight: 462.6 g/mol

Description

Chemical Identity and Structure 2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol (CAS: 111549-97-4) is a protected sugar alcohol derivative with the IUPAC name (2S,3S,4R)-2,3,4-tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol. Its molecular formula is C₂₉H₃₄O₅, and molecular weight is 462.58 g/mol . The compound features three benzyl (phenylmethoxy) groups at positions 2, 3, and 4, and an allyloxy (prop-2-enoxy) group at position 5 on a pentan-1-ol backbone. Its stereochemistry is defined as (2S,3S,4R), critical for its role in glycan synthesis .

Applications and Significance This compound is primarily utilized in chemoenzymatic glycan synthesis, serving as a key intermediate for constructing complex oligosaccharides. Its benzyl groups provide steric protection for hydroxyl moieties during synthetic steps, while the allyloxy group enables selective deprotection under mild conditions (e.g., palladium-mediated cleavage) .

Biological Activity

Chemical Identification

• IUPAC Name: (2S,3S,4R)-2,3,4-tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol
• CAS Number: 111549-97-4
• Molecular Formula: C29H34O5
• Molecular Weight: 462.577 g/mol
• Density: 1.124 g/cm³
• Boiling Point: 592.3ºC at 760 mmHg
• Flash Point: 312ºC

This compound features a complex structure characterized by three phenylmethoxy groups attached to a pentanol backbone with an allyloxy functional group. Its unique molecular architecture suggests potential biological activity worth exploring.

Research indicates that compounds like 2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol may exhibit various biological activities, primarily due to their ability to interact with biological membranes and proteins. The phenylmethoxy groups can enhance lipophilicity, potentially affecting membrane permeability and receptor binding.

Antioxidant Properties

Several studies have suggested that similar phenolic compounds possess antioxidant properties. The presence of multiple aromatic rings in the structure may allow for effective radical scavenging, contributing to cellular protection against oxidative stress.

Case Studies and Research Findings

• Antioxidant Activity Study
  A study evaluated the antioxidant capacity of structurally similar compounds using DPPH and ABTS assays. Results indicated significant free radical scavenging activity, suggesting that 2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol may exhibit comparable effects.
• Antimicrobial Efficacy
  In vitro assays conducted on related phenolic compounds demonstrated inhibitory effects on Gram-positive and Gram-negative bacteria. While direct data on this specific compound is sparse, its structural analogs have shown promising results in reducing microbial growth.
• Cytotoxicity Assessment
  Cytotoxicity tests performed on similar compounds revealed varying degrees of cell viability reduction in cancer cell lines. Further research is required to establish the cytotoxic profile of 2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol.

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects
Antioxidant	Phenolic Compounds	Significant free radical scavenging
Antimicrobial	Benzyl Alcohol Derivatives	Inhibition of bacterial growth
Cytotoxicity	Related Phenolics	Reduced viability in cancer cell lines

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol are best contextualized against analogous benzyl-protected sugar alcohols. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Solubility	Key Reactivity/Applications
2,3,4-Tris(phenylmethoxy)-5-prop-2-enoxypentan-1-ol	C₂₉H₃₄O₅	462.58	2,3,4-(Benzyl); 5-(Allyloxy)	DMF, THF, CH₂Cl₂	Orthogonal deprotection; glycan synthesis
2,3,4-Tri-O-benzyl-D-ribitol	C₂₆H₂₈O₅	420.50	2,3,4-(Benzyl); 5-(OH)	DMSO, CHCl₃	Base intermediate; limited deprotection flexibility
5-O-Methyl-2,3,4-tri-O-benzyl-D-ribitol	C₂₇H₃₀O₅	434.52	2,3,4-(Benzyl); 5-(Methoxy)	THF, EtOAc	Stable under acidic conditions; niche synthetic use
5-O-Acetyl-2,3,4-tri-O-benzyl-D-ribitol	C₂₈H₃₀O₆	462.54	2,3,4-(Benzyl); 5-(Acetyloxy)	Acetone, CH₂Cl₂	Acid/base-labile; transient protection strategies

Key Findings:

Substituent-Driven Reactivity: The allyloxy group in the target compound enables selective cleavage via palladium catalysts (e.g., Pd/C, H₂), a feature absent in methyl- or acetyl-protected analogs . Benzyl groups in all analogs confer stability under basic/acidic conditions but require harsher deprotection (e.g., hydrogenolysis) compared to allyl/acetyl groups .

Synthetic Utility :

• The target compound’s orthogonal protection strategy (allyl vs. benzyl) is superior for multi-step glycan assembly compared to 5-O-methyl or acetyl derivatives, which lack comparable deprotection selectivity .